Cas no 202479-02-5 (2-(3-Hydroxycyclohexyl)isoindole-1,3-dione)

• Product Name: 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione
• CAS No: 202479-02-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD00158640
• CID: 3166568
• PubChem ID: 4189709
• Update Time: 2025-06-11

2-(3-Hydroxycyclohexyl)isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione
• 2-(3-Hydroxy-cyclohexyl)-isoindole-1,3-dione
• FBLDVWHNOYBREN-UHFFFAOYSA-N
• AKOS024340183
• W11252
• (1S,3S)-2-(3-Hydroxy-cyclohexyl)-isoindole-1,3-dione
• AS-69133
• 2-(3-hydroxycyclohexyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2381513-11-5
• (1S,3R)-2-(3-hydroxy-cyclohexyl)-isoindole-1,3-dione
• CS-0037005
• 1849592-16-0
• SCHEMBL2144064
• 1H-Isoindole-1,3(2H)-dione, 2-(3-hydroxycyclohexyl)-
• SB34613
• MFCD00158640
• SB65710
• CIA47902
• SB35938
• 202479-02-5
• DB-111507
• 2-(3-Hydroxycyclohexyl)isoindoline-1,3-dione
• N-(3-HYDROXYCYCLOHEXYL)PHTHALIMIDE

• MDL： MFCD00158640
• Inchi： 1S/C14H15NO3/c16-10-5-3-4-9(8-10)15-13(17)11-6-1-2-7-12(11)14(15)18/h1-2,6-7,9-10,16H,3-5,8H2
• InChI Key： FBLDVWHNOYBREN-UHFFFAOYSA-N
• SMILES： OC1CCCC(C1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione

Comprehensive Overview of 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione (CAS No. 202479-02-5)

2-(3-Hydroxycyclohexyl)isoindole-1,3-dione, with the CAS number 202479-02-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique isoindole-1,3-dione core and hydroxycyclohexyl substituent, exhibits versatile chemical properties. Researchers are increasingly exploring its potential applications in drug development, particularly as a building block for small-molecule inhibitors and biologically active agents. Its structural features make it a valuable candidate for modulating protein-protein interactions, a hot topic in targeted therapy and precision medicine.

The growing interest in 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione is reflected in its frequent mentions in scientific literature and patent filings. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in developing anti-inflammatory and neuroprotective agents. As the demand for novel pharmaceutical intermediates rises, this compound's relevance in medicinal chemistry continues to expand. Its hydrophilic-lipophilic balance also makes it suitable for drug formulation optimization, addressing challenges like bioavailability and drug delivery—key concerns in modern therapeutics.

In addition to its pharmaceutical applications, CAS 202479-02-5 is being investigated for its potential in advanced materials. Its rigid isoindole backbone and functional hydroxyl group enable its incorporation into polymeric matrices, enhancing thermal stability and mechanical properties. This aligns with the surge in demand for high-performance materials in industries such as aerospace and electronics. Researchers are also exploring its use in photoactive materials, leveraging its conjugated system for applications in organic electronics and sensors.

From a synthetic chemistry perspective, 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione offers intriguing possibilities. Its cyclohexyl hydroxyl group serves as a handle for further derivatization, enabling the creation of diverse chemical libraries. This is particularly valuable in combinatorial chemistry, where rapid generation of structural variants is essential for high-throughput screening. The compound's stability under various reaction conditions further enhances its utility as a versatile synthon.

Environmental and green chemistry considerations are also driving interest in this compound. Its potential for biodegradable derivatives aligns with the global push toward sustainable chemistry. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the carbon footprint of chemical production—a topic resonating with both academia and industry.

In summary, 2-(3-Hydroxycyclohexyl)isoindole-1,3-dione (CAS 202479-02-5) represents a multifaceted compound with broad applicability. Its role in drug discovery, material science, and sustainable chemistry underscores its importance in contemporary research. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.